Cas no 22421-85-8 (Phosphoric triamide, hexabutyl-)
22421-85-8 structure
Product Name:Phosphoric triamide, hexabutyl-
CAS No:22421-85-8
MF:C24H54N3OP
MW:431.678827762604
CID:238732
PubChem ID:13378731
Update Time:2025-04-19
Phosphoric triamide, hexabutyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric triamide, hexabutyl-
- N-bis(dibutylamino)phosphoryl-N-butylbutan-1-amine
- N,N,N',N',N'',N''-Hexabutylphosphoric triamide
- phosphoric acid tris-(dibutylamide)
- CQKIJHDQEAQSSZ-UHFFFAOYSA-N
- DTXSID10538748
- SCHEMBL9246188
- 22421-85-8
- hexabutyltriamidophosphate
-
- Inchi: 1S/C24H54N3OP/c1-7-13-19-25(20-14-8-2)29(28,26(21-15-9-3)22-16-10-4)27(23-17-11-5)24-18-12-6/h7-24H2,1-6H3
- InChI Key: CQKIJHDQEAQSSZ-UHFFFAOYSA-N
- SMILES: P(N(CCCC)CCCC)(N(CCCC)CCCC)(N(CCCC)CCCC)=O
Computed Properties
- Exact Mass: 431.40082
- Monoisotopic Mass: 431.40045035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 21
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 26.8Ų
Experimental Properties
- PSA: 26.79
Phosphoric triamide, hexabutyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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